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Compound of Interest

Compound Name: CU-CPT-9a

Cat. No.: B606834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CU-CPT-9a is a potent and highly selective antagonist of Toll-like receptor 8 (TLR8), a key

component of the innate immune system.[1][2] By binding to and stabilizing the TLR8 dimer in

its resting state, CU-CPT-9a effectively prevents the conformational changes required for

activation and subsequent downstream signaling.[3][4][5] This inhibitory action on TLR8-

mediated proinflammatory signaling makes CU-CPT-9a a valuable tool in immunology research

and a potential therapeutic candidate for autoimmune disorders.[1][4] Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation of a CU-CPT-9a stock

solution in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility
A summary of the key quantitative data for CU-CPT-9a is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 265.31 g/mol [3][6]

Chemical Formula C₁₇H₁₅NO₂ [3][6]

CAS Number 2165340-32-7 [3][1]

Purity ≥95% (UHPLC) or ≥98% [3]

Solubility in DMSO

Up to 135 mg/mL (508.84 mM)

with sonication; 100 mM is

readily achievable.

[3][6]

IC₅₀ 0.5 nM [1][2][6]

Working Concentration
1 - 10 μM for cell culture

assays
[3]

Experimental Protocol: Preparation of a 10 mM CU-
CPT-9a Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CU-CPT-9a in DMSO.

Materials
CU-CPT-9a powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure
Pre-weighing Preparation: Before opening the CU-CPT-9a container, allow it to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the powder.

Weighing CU-CPT-9a: Carefully weigh out the desired amount of CU-CPT-9a powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 2.653 mg of CU-CPT-9a (Molecular Weight = 265.31 g/mol ).

Dissolving in DMSO: Add the appropriate volume of DMSO to the vial containing the CU-
CPT-9a powder. To continue the example, add 1 mL of DMSO to the 2.653 mg of CU-CPT-
9a.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not to exceed 37°C) or brief sonication may be used to aid

dissolution if necessary.[6] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber vials.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 2 years).[6][7] Reconstituted product in DMSO is stable for at least 3 months

at -20°C.[3]

Safety Precautions
CU-CPT-9a is a potent bioactive compound. Handle with care and use appropriate personal

protective equipment.

Perform all weighing and handling of the powder in a chemical fume hood to avoid

inhalation.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact with skin and eyes.
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Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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